1-(Diphenoxyphosphoryl)pyridin-1-ium

• CAS No.: 403715-54-8
• Molecular Formula: C17H15NO3P+
• Molecular Weight: 312.28 g/mol
• IUPAC Name: 1-diphenoxyphosphorylpyridin-1-ium
• InChI: InChI=1S/C17H15NO3P/c19-22(18-14-8-3-9-15-18,20-16-10-4-1-5-11-16)21-17-12-6-2-7-13-17/h1-15H/q+1
• InChI Key: MNZZSUPHIMMKIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OP(=O)([N+]2=CC=CC=C2)OC3=CC=CC=C3

Description

1-(Diphenoxyphosphoryl)pyridin-1-ium is a pyridinium-based compound featuring a central pyridinium ring substituted with a diphenoxyphosphoryl group. While direct data on this compound are unavailable in the provided evidence, its structure can be inferred from analogous pyridinium derivatives. The diphenoxyphosphoryl substituent (PO(OPh)₂) introduces steric bulk and electron-withdrawing effects, distinguishing it from sulfonate, sulfonyloxy, or alkyl-substituted pyridinium salts. Such compounds are often utilized as intermediates in organic synthesis, catalysts, or ionic liquids, depending on their substituents and counterions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Diphenoxyphosphoryl)pyridin-1-ium typically involves the reaction of pyridine with diphenoxyphosphoryl chloride under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The process involves the following steps:

Preparation of Diphenoxyphosphoryl Chloride: This is achieved by reacting phosphorus oxychloride with phenol in the presence of a base.

Formation of 1-(Diphenoxyphosphoryl)pyridin-1-ium: Pyridine is reacted with diphenoxyphosphoryl chloride in an organic solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of 1-(Diphenoxyphosphoryl)pyridin-1-ium follows similar synthetic routes but on a larger scale. The process is optimized to ensure high yield and purity of the final product. Key considerations include:

Reaction Scale-Up: Using larger reactors and optimizing reaction conditions to handle bulk quantities.

Purification: Employing techniques such as recrystallization and chromatography to achieve high purity.

Safety Measures: Implementing safety protocols to handle hazardous chemicals and prevent accidents.

Chemical Reactions Analysis

Types of Reactions

1-(Diphenoxyphosphoryl)pyridin-1-ium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The pyridinium ring can undergo substitution reactions with nucleophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.

Substitution: Nucleophiles such as amines and thiols can be used in substitution reactions.

Major Products Formed

Oxidation Products: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction Products: Reduced derivatives with hydrogen atoms added to the structure.

Substitution Products: Substituted derivatives with new functional groups replacing hydrogen atoms on the pyridinium ring.

Scientific Research Applications

1-(Diphenoxyphosphoryl)pyridin-1-ium has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a therapeutic agent.

Industry: Utilized in the production of materials with specific properties, such as ionic liquids and catalysts.

Mechanism of Action

The mechanism of action of 1-(Diphenoxyphosphoryl)pyridin-1-ium involves its interaction with molecular targets and pathways within biological systems. The compound can interact with enzymes and receptors, leading to various biological effects. The diphenoxyphosphoryl group plays a crucial role in modulating the compound’s activity by influencing its binding affinity and specificity.

Comparison with Similar Compounds

Structural and Electronic Features

Pyridinium derivatives vary significantly based on their substituents and counterions. Below is a comparative analysis of key structural parameters:

Compound Name	Substituent/Group	Key Bond Lengths (Å)	Crystal Packing Features	Reference
1-[(Methylsulfonyl)oxy]pyridin-1-ium methane-sulfonate	-OSO₂CH₃ (sulfonyloxy)	N–O: 1.4004(15)	3D network via C–H⋯O interactions (2.19 Å)
1-Adamantylpyridinium bromide	-C₁₀H₁₅ (adamantyl)	N/A	High thermal stability (m.p. 245°C)
1-(4-Sulfobutyl)pyridin-1-ium hydrogen sulfate	-C₄H₈SO₃⁻ (sulfobutyl)	N/A	High solubility due to sulfonate group
1-(Diphenoxyphosphoryl)pyridin-1-ium (hypothetical)	-PO(OPh)₂ (diphenoxyphosphoryl)	Expected P=O: ~1.48–1.50*	Likely layered structures due to aromatic stacking	N/A

*Bond lengths for phosphoryl groups are based on typical organophosphorus compounds.

Key Observations :

• Sulfonyloxy vs. Phosphoryl : Sulfonyloxy-substituted pyridinium salts (e.g., ) exhibit shorter N–O bonds (~1.40 Å) compared to phosphoryl groups, which may have longer P=O bonds (~1.48–1.50 Å). The electron-withdrawing nature of both groups polarizes the pyridinium ring, enhancing electrophilicity .

Reactivity Differences :

• Sulfonyloxy salts () react with nucleophiles at the O–S bond, enabling substitutions .
• Phosphoryl-substituted compounds may undergo hydrolysis or serve as phosphorylating agents due to the labile P–O bond.

Functional Insights :

• Biological Activity : Quaternary ammonium salts with pyrrolidinyl groups () show antibacterial properties, while adamantyl derivatives () may enhance membrane penetration .
• Material Science : Sulfobutyl-substituted salts () are used in lab settings as surfactants or electrolytes due to their ionic nature .